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Compound of Interest

Compound Name: Ethyl phenethyl acetal

Cat. No.: B150114 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Ethyl phenethyl acetal (CAS No.

2556-10-7) is not readily available in the public domain. The information provided herein is

compiled from data on structurally similar compounds and general principles of laboratory

safety. This substance should be handled with caution, treating it as a compound with potential

unknown hazards. This guide is intended for researchers, scientists, and drug development

professionals.

Ethyl phenethyl acetal, also known as [2-(1-ethoxyethoxy)ethyl]benzene, is a liquid

compound used in fragrance and research applications.[1][2] Due to the limited availability of

specific safety data, it is crucial to adhere to stringent safety protocols based on the principles

of chemical hygiene and risk management.

Hazard Identification and Personal Protective Equipment
(PPE)
While some sources indicate that Ethyl phenethyl acetal is not classified as a hazardous

substance under EC-directives, it is also identified as a marine pollutant.[1] Therefore,

precautions to prevent environmental release are mandatory. The primary risks associated with

handling this and similar liquid organic compounds include skin and eye contact, and inhalation

of vapors, particularly if heated or aerosolized.

The following table summarizes the recommended PPE for handling Ethyl phenethyl acetal.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

significant risk of splashing.[3]

[4][5][6]

Protects against accidental

splashes that could cause eye

irritation or injury.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Gloves should be inspected for

integrity before each use.[3][7]

Prevents direct skin contact.

Given the lack of specific

permeation data, it is advisable

to change gloves immediately

after contamination.

Body Protection

A flame-retardant lab coat. For

larger quantities or significant

splash potential, a chemical-

resistant apron should be worn

over the lab coat.[3][4][5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if work

is conducted in a well-

ventilated area or a certified

chemical fume hood. If

ventilation is inadequate or in

the event of a large spill, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Minimizes the risk of inhaling

vapors, especially for a

substance with an incomplete

toxicological profile.

Quantitative Data Summary
The following tables provide a summary of the available physical, chemical, and safety data for

Ethyl phenethyl acetal. The scarcity of toxicological data necessitates a cautious approach.

Physical and Chemical Properties
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Property Value Source

CAS Number 2556-10-7 [1]

Molecular Formula C₁₂H₁₈O₂

Appearance Colorless to light yellow liquid

Flash Point > 100 °C (> 212 °F) [8]

Specific Gravity 0.953 - 0.961 @ 25°C [8]

Refractive Index 1.478 - 1.483 @ 20°C [8]

Toxicological and Hazard Data

Parameter Value Classification

GHS Hazard Statements
H411: Toxic to aquatic life with

long lasting effects.

Hazardous to the aquatic

environment, long-term

hazard, Category 2

Oral LD50 (Rat) Data not available Not classified

Dermal LD50 (Rabbit) Data not available Not classified

Inhalation LC50 Data not available Not classified

Skin Corrosion/Irritation Data not available Not classified

Serious Eye Damage/Irritation Data not available Not classified

Operational and Disposal Plans
A systematic approach is essential for the safe handling and disposal of Ethyl phenethyl
acetal to protect laboratory personnel and the environment.

Hierarchy of Controls
Before commencing any work, it is important to consider the hierarchy of controls to mitigate

risks. This framework prioritizes the most effective control measures.
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Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Hierarchy of controls for managing chemical risks.
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Experimental Protocol: General Procedure for Handling
Ethyl Phenethyl Acetal
This protocol provides a step-by-step guide for the safe handling of Ethyl phenethyl acetal in
a laboratory setting.

Preparation and Pre-Experiment Checks:

Ensure that a current risk assessment for the procedure has been completed and

approved.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and materials, including the required PPE, before

handling the chemical.

Locate the nearest emergency eyewash station and safety shower.[9]

Ensure a spill kit compatible with organic liquids is readily accessible.

Handling and Use:

Don the appropriate PPE as specified in the table above (lab coat, safety goggles, and

chemical-resistant gloves).[3][4][5][6]

Conduct all manipulations of Ethyl phenethyl acetal inside a certified chemical fume

hood to minimize inhalation exposure.

Ground all equipment when transferring the substance to prevent static discharge,

especially if larger quantities are involved.[10]

Keep the container tightly sealed when not in use to prevent the release of vapors.[9]

Avoid direct contact with skin and eyes.[10] In case of accidental contact, flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[1][11]

Post-Experiment and Cleanup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://www.skillmaker.education/9363-2/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b150114?utm_src=pdf-body
https://shop.perfumersapprentice.com/Images/PhenylEthylPhenylAcetateSDS.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://shop.perfumersapprentice.com/Images/PhenylEthylPhenylAcetateSDS.pdf
https://finefrag.com/wp-content/uploads/2019/11/HYACINTH-BODY-BHT_00088735_EU_MSDS_17SEP2019_111089.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion of the work, decontaminate any surfaces or equipment that may have

come into contact with the chemical.

Dispose of all waste materials according to the disposal plan outlined below.

Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap

and water.[12]

Disposal Plan
Proper disposal is critical to prevent environmental harm, particularly given the classification of

this compound as a marine pollutant.

Waste Type Disposal Procedure

Unused or Excess Chemical

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix

with incompatible wastes. The container should

be stored in a secondary containment tray.

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated solid hazardous waste

container that is clearly labeled.

Contaminated Absorbent Material (from spills)
Collect in a sealed, labeled hazardous waste

container.

Empty Containers

Rinse the container three times with a suitable

solvent (e.g., ethanol or acetone). Collect the

rinsate as hazardous waste. Dispose of the

rinsed container according to your institution's

guidelines for chemically contaminated glass or

plastic.

All waste must be disposed of through a licensed professional waste disposal service in

accordance with all applicable federal, state, and local environmental regulations.[13][14]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the entire process of using Ethyl
phenethyl acetal in a research environment.

Preparation Phase

Handling Phase
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Operational workflow for Ethyl phenethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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